Cas no 56984-56-6 (2H-Pyrazolo[3,4-b]quinoxalin-3-amine(9CI))

2H-Pyrazolo[3,4-b]quinoxalin-3-amine(9CI) structure
56984-56-6 structure
Product Name:2H-Pyrazolo[3,4-b]quinoxalin-3-amine(9CI)
CAS No:56984-56-6
MF:C9H7N5
MW:185.185380220413
CID:946296
PubChem ID:438981
Update Time:2025-04-19

2H-Pyrazolo[3,4-b]quinoxalin-3-amine(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyrazolo[3,4-b]quinoxalin-3-amine(9CI)
    • 2H-PYRAZOLO[3,4-B]QUINOXALIN-3-AMINE
    • K00033
    • pyrazolo[3,4-b]quinoxaline deriv. 1
    • BRD-K87932577-001-01-6
    • HSCI1_000152
    • HMS3676L20
    • DB-261134
    • 3-Amino-1H-pyrazolo[3,4-b]quinoxaline
    • NCGC00025317-01
    • CDK1-5-inhibitor
    • DWHVZCLBMTZRQM-UHFFFAOYSA-N
    • NSC 693868
    • BDBM7534
    • Cdk1/5 Inhibitor - CAS 40254-90-8
    • DTXSID301289030
    • 3-amino-1H-pyrazolo[3,4-b]quinoxaline, AldrichCPR
    • NCI60_033600
    • GTPL5947
    • BRD-K31268420-001-01-1
    • AKOS006293899
    • Q27075816
    • HMS3268M10
    • SR-01000597549-1
    • 2H-pyrazolo[4,3-b]quinoxalin-3-amine
    • AKOS024456869
    • SCHEMBL1394500
    • Cdk1/5 Inhibitor
    • CHEMBL259389
    • CHEBI:92540
    • 40254-90-8
    • 56984-56-6
    • Quinoxaline1
    • quinoxaline 1
    • NSC-693868
    • SR-01000597549
    • 1H-Pyrazolo[3,4-b]quinoxalin-3-amine
    • CCG-206825
    • GLXC-03356
    • CS-0027780
    • NCGC00025317-02
    • HMS3229C18
    • NSC693868
    • HMS3412L20
    • Tocris-1937
    • HY-103381
    • Inchi: 1S/C9H7N5/c10-8-7-9(14-13-8)12-6-4-2-1-3-5(6)11-7/h1-4H,(H3,10,12,13,14)
    • InChI Key: DWHVZCLBMTZRQM-UHFFFAOYSA-N
    • SMILES: N1=C2C=CC=CC2=NC2C1=C(N)NN=2

Computed Properties

  • Exact Mass: 185.07014524g/mol
  • Monoisotopic Mass: 185.07014524g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 80.5Ų
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